Cas no 2287341-58-4 (tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate
• CAS No: 2287341-58-4
• MF: C₁₄H₁₇BrN₄O₂
• MW: 353.214381933212
• CID: 6508944
• PubChem ID: 165743000
• Update Time: 2025-08-05

tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6750654
• tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate
• 2287341-58-4

• Inchi： 1S/C14H17BrN4O2/c1-14(2,3)21-13(20)18-7-9(8-18)19-12-10(15)5-4-6-11(12)16-17-19/h4-6,9H,7-8H2,1-3H3
• InChI Key： AOWJBGASIQKAJK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C1CN(C(=O)OC(C)(C)C)C1)N=N2

Computed Properties

• Exact Mass: 352.05349g/mol
• Monoisotopic Mass: 352.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate

tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate (CAS No. 2287341-58-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group, a benzotriazole moiety, and an azetidine ring. The presence of a bromo substituent further enhances its reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as multicomponent reactions and transition-metal catalysis. These techniques not only improve the yield and purity of the compound but also pave the way for its integration into more complex molecular architectures. The benzotriazole ring in the structure is particularly noteworthy due to its ability to act as a coordinating ligand, making this compound a valuable component in coordination chemistry and catalysis.

One of the most promising applications of tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate lies in its use as an intermediate in drug discovery. The azetidine ring is known for its ability to mimic peptide bonds, making it an attractive target for researchers developing new pharmaceutical agents. Additionally, the bromine substituent can serve as a reactive handle for further functionalization, enabling the creation of diverse bioactive molecules.

In the realm of materials science, this compound has shown potential as a building block for advanced polymers and coatings. Its unique combination of structural rigidity and reactivity makes it ideal for applications requiring high thermal stability and mechanical strength. Recent studies have also explored its role in the development of stimuli-responsive materials, where the benzotriazole moiety can act as a photosensitive unit.

The synthesis of tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate involves a multi-step process that begins with the preparation of the benzotriazole derivative. This is followed by coupling reactions to introduce the azetidine ring and subsequent functionalization to install the tert-butyl group. The use of protecting groups and precise control over reaction conditions are critical to ensuring high purity and stereochemical integrity.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendliness of this compound. Preliminary studies suggest that it exhibits moderate biodegradation under specific conditions, which is encouraging for its sustainable use in industrial applications. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing waste generation during its synthesis.

In conclusion, tert-butyl 3-(7-bromo-1H-1,2,3-benzotriazol-1-yl)azetidine-1-carboxylate (CAS No. 2287341-58-4) stands at the forefront of modern chemical innovation. Its versatile structure and reactivity make it a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in advancing both academic and industrial pursuits.